![molecular formula C8H7N3O2 B3013603 2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid CAS No. 1369341-62-7](/img/structure/B3013603.png)
2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological properties. It is a derivative of pyrazolopyrimidine, which is known to have diverse biological activities.
Scientific Research Applications
Antimicrobial Activity
Compounds related to 2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid have been synthesized and evaluated for antimicrobial activity. Methyl-7-aryl(heteryl)-6-(2-thienoyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-5-carboxylates, closely related to the compound , have been synthesized and some demonstrated significant antimicrobial properties, as confirmed by IR spectroscopy and PMR spectrometry (Gein et al., 2009). This indicates potential applications of derivatives of this compound in developing antimicrobial agents.
Synthesis and Structural Analysis
The study of the synthesis of different derivatives and the structural analysis of compounds related to this compound has been a significant part of scientific research. For instance, regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides has been explored, highlighting the compound's versatility in chemical synthesis (Drev et al., 2014). Additionally, the molecular structure of various derivatives has been determined through techniques like X-ray diffractometry, showcasing the compound's structural intricacies and potential for further chemical exploration (Frizzo et al., 2009).
Application in Medical Imaging
Derivatives of this compound have been investigated for their potential in medical imaging. Specifically, 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for tumor imaging with positron emission tomography (PET), with promising results in in vitro and in vivo studies (Xu et al., 2012). These findings indicate the potential of these derivatives in enhancing the capabilities of medical diagnostic tools.
Future Directions
The future directions for 2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid could involve further exploration of its optical applications, given its tunable photophysical properties . Additionally, its high overall yield and the absence of catalysts in its synthesis suggest potential for efficient production .
Mechanism of Action
Target of Action
Pyrazolo[1,5-a]pyrimidines, a class of compounds to which this molecule belongs, have been studied for their potential interactions with various biological targets .
Mode of Action
It’s known that the electron-donating groups (edgs) at position 7 on the fused ring of pyrazolo[1,5-a]pyrimidines can improve both the absorption and emission behaviors . This suggests that the compound may interact with its targets through electron transfer processes.
Biochemical Pathways
Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their tunable photophysical properties . This suggests that they may influence biochemical pathways related to light absorption and emission.
Result of Action
Pyrazolo[1,5-a]pyrimidines bearing simple aryl groups allow good solid-state emission intensities . This suggests that they may have potential applications in fluorescence-based cellular imaging or other optical applications.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, dust formation should be avoided, and contact with skin and eyes should be minimized. Adequate ventilation should be ensured, and all sources of ignition should be removed . These precautions suggest that the compound’s action may be influenced by factors such as dust levels, ventilation, and temperature.
Properties
IUPAC Name |
2-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-5-4-7-9-3-2-6(8(12)13)11(7)10-5/h2-4H,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPDNYRSXVUZMTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=CC=NC2=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1369341-62-7 |
Source
|
Record name | 2-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.